![molecular formula C12H12ClF2NO2 B6241653 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide CAS No. 692269-75-3](/img/no-structure.png)
2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide
Overview
Description
2-Chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide, also known as CDFOMB, is a fluorinated benzamide derivative with a wide range of applications in the field of scientific research. It has been used in different areas of research, including organic synthesis, biochemistry, and material science. CDFOMB is a versatile and useful reagent, with a wide range of potential applications in the laboratory.
Mechanism of Action
The mechanism of action of 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide is not yet fully understood. However, it is believed that this compound acts as a nucleophile, which is capable of attacking electrophilic sites on other molecules. This allows this compound to react with various substrates, such as amines, esters, and nitriles, and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound has the potential to act as an inhibitor of enzymes, which may have implications for the treatment of various diseases. In addition, this compound may also have the potential to act as an antioxidant and anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide has several advantages in the laboratory. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. In addition, this compound is highly soluble in organic solvents, making it ideal for use in a variety of laboratory experiments. However, this compound is also limited in its use in the laboratory. It is not very reactive, and therefore it cannot be used in some reactions, such as the synthesis of peptides and proteins.
Future Directions
There are several potential future directions for the use of 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide in scientific research. These include the development of new synthesis methods, the exploration of its potential as an inhibitor of enzymes, and the investigation of its potential as an antioxidant and anti-inflammatory agent. In addition, further research into the mechanism of action of this compound could lead to the development of new and improved methods of synthesis and the discovery of new applications for the reagent.
Synthesis Methods
The synthesis of 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide can be achieved by a two-step procedure. First, a reaction between 4-chloro-2,5-difluoroaniline and oxalyl chloride is performed to obtain a 4-chloro-2,5-difluoro-N-oxalylmethylbenzamide intermediate. This intermediate is then reacted with sodium hydroxide to obtain the desired product, this compound.
Scientific Research Applications
2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and material science. In organic synthesis, this compound has been used as a reagent for the synthesis of various compounds, such as amides, esters, and nitriles. In biochemistry, this compound has been used as a reagent for the synthesis of peptides and proteins. In material science, this compound has been used as a reagent for the synthesis of polymers, such as polyurethanes and polyesters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide involves the reaction of 2-chloro-4,5-difluoroaniline with oxirane-2-carboxylic acid methyl ester to form the intermediate, which is then reacted with benzoyl chloride to yield the final product.", "Starting Materials": [ "2-chloro-4,5-difluoroaniline", "oxirane-2-carboxylic acid methyl ester", "benzoyl chloride" ], "Reaction": [ "Step 1: 2-chloro-4,5-difluoroaniline is reacted with oxirane-2-carboxylic acid methyl ester in the presence of a base such as potassium carbonate to form the intermediate, 2-chloro-4,5-difluoro-N-(oxiran-2-ylmethyl)aniline.", "Step 2: The intermediate is then reacted with benzoyl chloride in the presence of a base such as triethylamine to yield the final product, 2-chloro-4,5-difluoro-N-[(oxolan-2-yl)methyl]benzamide." ] } | |
CAS RN |
692269-75-3 |
Molecular Formula |
C12H12ClF2NO2 |
Molecular Weight |
275.7 |
Purity |
95 |
Origin of Product |
United States |
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